6-Bromooxazolo[4,5-b]pyridine

• IUPAC Name: 6-bromo-[1,3]oxazolo[4,5-b]pyridine
• InChI: InChI=1S/C6H3BrN2O/c7-4-1-5-6(8-2-4)9-3-10-5/h1-3H
• InChI Key: LUCOFXKHJMMXQZ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC2=C1OC=N2)Br
• Molecular Formula: C6H3BrN2O
• DSSTOX Substance ID: DTXSID40620887
• Molecular Weight: 199.00 g/mol
• CAS No.: 1260863-86-2

Description

6-Bromooxazolo[4,5-b]pyridine, also known as 6-Br-oxazolo[4,5-b]pyridine, is an organic compound belonging to the oxazolo[4,5-b]pyridine family of heterocyclic compounds. It is a colorless solid with a molecular formula of C6H3BrN2 and a molecular weight of 164.00 g/mol. 6-Br-oxazolo[4,5-b]pyridine is commonly used as a building block in the synthesis of other heterocyclic compounds and as a reagent in organic synthesis.

Scientific Research Applications

Heterocyclic N-oxide Derivatives and Applications

Heterocyclic N-oxide derivatives, including pyridine N-oxides, have demonstrated a wide range of functionalities. They are pivotal in organic synthesis, catalysis, and drug development, showing potential in forming metal complexes, designing catalysts, and serving as intermediates in asymmetric synthesis. Their importance extends to medicinal applications, showcasing potent anticancer, antibacterial, and anti-inflammatory activities. These derivatives underline the versatility and significance of heterocyclic compounds in advancing chemistry and medicine (Li et al., 2019).

Pyridine Derivatives in Medicinal Chemistry

Pyridine derivatives are highlighted for their widespread biological activities, including antifungal, antibacterial, antioxidant, and anticancer effects. They also exhibit a high affinity for various ions and neutral species, making them effective chemosensors in analytical chemistry. This review emphasizes the structural diversity and synthetic routes of pyridine derivatives, their medicinal applications, and their potential in detecting various species in environmental, agricultural, and biological samples (Abu-Taweel et al., 2022).

Pyridine-Based Agrochemicals

The role of pyridine-based compounds as agrochemicals, including fungicides, insecticides, and herbicides, is well established. The review of intermediate derivatization methods shows the discovery path of pyridine agrochemicals, highlighting the need for innovative approaches to enhance the efficiency of discovering novel compounds in this field. It underscores the importance of pyridine moieties in developing new agrochemicals to meet the rapidly changing market requirements (Guan et al., 2016).

Safety and Hazards

The compound has several hazard statements associated with it: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and, in case of contact with eyes, rinsing cautiously with water for several minutes and removing contact lenses if present and easy to do (P305+P351+P338).

Synthesis routes and methods

Procedure details

In another example, 6-bromooxazolo[4,5-b]pyridine can be subjected to palladium-catalyzed coupling and deprotection of the resulting intermediate with trifluoroacetic acid. 6-Bromooxazolo[4,5-b]pyridine can be produced from 2-amino-5-bromo-3-pyridinol by condensation with formic acid or a trialkyl orthoformate, using methodology similar to that of Viaud et al., Heterocycles 41: 2799 (1995). The use of other carboxylic acids produces 2-substituted-6-bromooxazolo[4,5-b]pyridines, which are also substrates for the Heck and Sonogashira reactions. The synthesis of 2-amino-5-bromo-3-pyridinol proceeds from furfurylamine (Aldrich Chemical Company). Thus, 5-bromo-3-pyridinol (produced from furfurylamine according to U.S. Pat. No. 4,192,946) can be chlorinated, using methods described by Koch et al., Synthesis, 499 (1990), to give 2-chloro-5-bromo-3-pyridinol, which in turn can be converted to 2-amino-5-bromo-3-pyridinol by treatment with ammonia.